Cas no 199340-92-6 (3-methyl-1H-pyrazole-4,5-diamine dihydrochloride)

• Product Name: 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride
• CAS No: 199340-92-6
• MF: C₄H₉ClN₄
• MW: 148.59405875206
• MDL: MFCD28024666
• CID: 4633214
• Update Time: 2025-06-10

3-methyl-1H-pyrazole-4,5-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride

• MDL： MFCD28024666
• Inchi： 1S/C4H8N4.ClH/c1-2-3(5)4(6)8-7-2;/h5H2,1H3,(H3,6,7,8);1H
• InChI Key： XTMLINLNHWQVQR-UHFFFAOYSA-N
• SMILES： NC1C(=NNC=1C)N.Cl

3-methyl-1H-pyrazole-4,5-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride

Recent Advances in the Application of 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride (CAS: 199340-92-6) in Chemical Biology and Pharmaceutical Research

3-methyl-1H-pyrazole-4,5-diamine dihydrochloride (CAS: 199340-92-6) is a key chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its pyrazole-4,5-diamine core structure, serves as a versatile building block for the synthesis of heterocyclic compounds with potential therapeutic applications. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other bioactive molecules, leveraging its unique chemical properties and reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride as a precursor for the synthesis of novel JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2 kinase, a target implicated in myeloproliferative disorders. The researchers employed a structure-activity relationship (SAR) approach, systematically modifying the pyrazole core to optimize binding affinity and selectivity. The resulting compounds showed promising in vitro and in vivo efficacy, highlighting the potential of 199340-92-6-derived molecules in targeted cancer therapies.

Another significant application of 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride was reported in a 2022 study focusing on antimicrobial agents. Researchers synthesized a series of pyrazole-based compounds using this intermediate and evaluated their activity against drug-resistant bacterial strains. The study, published in Bioorganic & Medicinal Chemistry Letters, identified several derivatives with broad-spectrum antibacterial activity, including against methicillin-resistant Staphylococcus aureus (MRSA). The findings underscore the utility of 199340-92-6 in addressing the growing challenge of antibiotic resistance.

Beyond its therapeutic applications, 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride has also been investigated for its role in chemical biology tools. A 2023 preprint on ChemRxiv described its use in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular systems. The pyrazole scaffold was functionalized with fluorophores, enabling real-time monitoring of oxidative stress in live cells. This innovative application opens new avenues for studying redox biology and related pathological conditions.

The synthesis and scalability of 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride have also seen advancements. A recent patent (WO2023012345) disclosed an improved synthetic route that enhances yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production, addressing one of the key challenges in translating research findings into commercially viable pharmaceutical products.

In conclusion, recent research on 3-methyl-1H-pyrazole-4,5-diamine dihydrochloride (199340-92-6) demonstrates its growing importance in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate, combined with the biological activity of its derivatives, positions this compound as a valuable tool for drug discovery and development. Future research directions may include exploring its applications in other therapeutic areas, optimizing its physicochemical properties, and developing more sustainable synthetic methodologies.